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Compound of Interest

Compound Name:
3-Bromo-6-(chloromethyl)-2-

methylpyridine

Cat. No.: B13022948

Get Quote

Executive Summary
3-Bromo-6-(chloromethyl)-2-methylpyridine (CAS: 1211589-34-2) is a bifunctional pyridine

scaffold widely utilized in drug discovery. Its value lies in its orthogonal reactivity: the

chloromethyl group serves as a potent electrophile for nucleophilic substitution (

), while the aryl bromide facilitates transition-metal-catalyzed cross-coupling (e.g., Suzuki-
Miyaura, Buchwald-Hartwig). This guide provides a rigorous analysis of its chemical identity,
synthetic protocols, and handling requirements.
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Property Specification

Chemical Name 3-Bromo-6-(chloromethyl)-2-methylpyridine

CAS Number 1211589-34-2

Molecular Formula

Molecular Weight 220.49 g/mol

Appearance
Off-white to pale yellow solid (or oil upon crude

isolation)

Solubility
Soluble in DCM, THF, EtOAc; sparingly soluble

in water

Stability
Moisture sensitive (hydrolyzes to alcohol); Light

sensitive

Storage
Inert atmosphere (

or Ar), 2–8°C, desiccated

Synthetic Pathways[1][2][3][4]
The synthesis of 3-Bromo-6-(chloromethyl)-2-methylpyridine requires precise control to

avoid over-chlorination or regio-isomeric mixtures. The most reliable route proceeds via the

hydroxymethyl intermediate, ensuring high purity.

Mechanism & Workflow (Graphviz)

2,6-Dimethyl-3-bromopyridine SeO2 Oxidation
(Regioselective)

Reflux/Dioxane Intermediate:
(5-Bromo-6-methylpyridin-2-yl)methanol

Yield: ~60-70% SOCl2 / DCM
(Deoxychlorination)

0°C to RT Target:
3-Bromo-6-(chloromethyl)-2-methylpyridine

Yield: >85%

Click to download full resolution via product page

Figure 1: Preferred synthetic route via selective oxidation and deoxychlorination.

Detailed Protocol: Deoxychlorination Route
This method is preferred over radical halogenation due to superior regiocontrol.
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Step 1: Preparation of the Alcohol Intermediate

Reagents: 3-Bromo-2,6-dimethylpyridine (1.0 eq), Selenium Dioxide (

, 1.1 eq), 1,4-Dioxane.

Procedure: Reflux the mixture for 4–6 hours. Monitor by TLC for the formation of the polar

alcohol spot.

Workup: Filter through Celite to remove selenium byproducts. Concentrate and purify via

flash chromatography (Hexane/EtOAc).

Step 2: Conversion to Chloromethyl Derivative

Setup: Flame-dried round-bottom flask,

atmosphere.

Solvent: Anhydrous Dichloromethane (DCM).

Reagents: Alcohol intermediate (1.0 eq), Thionyl Chloride (

, 1.5 eq).

Addition: Cool solution to 0°C. Add

dropwise to control exotherm.

Reaction: Stir at 0°C for 30 min, then warm to Room Temperature (RT) for 2 hours.

Quench:Critical Safety Step. Pour reaction mixture slowly into saturated

(aq) at 0°C. Evolution of

and

gas will occur.

Isolation: Extract with DCM (3x), dry over

, and concentrate in vacuo.
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Validation:

NMR should show a singlet shift from ~4.7 ppm (

) to ~4.6 ppm (

).

Reactivity & Applications
This scaffold acts as a "linchpin" in fragment-based drug design (FBDD).

A. Nucleophilic Substitution ( )
The chloromethyl group is highly reactive toward nucleophiles.

Amines: Reacts with primary/secondary amines (

, MeCN) to form benzylic amines.

Thiols: Reacts with thiols to form thioethers.

Application: Used to attach solubilizing tails or specific receptor-binding motifs.

B. Metal-Catalyzed Cross-Coupling
The C3-Bromine atom is sterically hindered by the C2-Methyl group but remains active for

palladium-catalyzed reactions.

Suzuki-Miyaura: Coupling with aryl boronic acids. Note: Requires active catalysts like

or Buchwald precatalysts (e.g., XPhos Pd G2) due to steric hindrance.

Buchwald-Hartwig: Amination at the C3 position to introduce aniline or heterocyclic amine

motifs.

Functionalization Logic (Graphviz)
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Chloromethyl Reactivity (Electrophile) Bromo Reactivity (Cross-Coupling)

3-Bromo-6-(chloromethyl)-2-methylpyridine

Amine Linkage
(R-NH2 / Base)

Ether Linkage
(R-OH / NaH)

Biaryl Formation
(Ar-B(OH)2 / Pd)

Alkenylation
(Acrylate / Pd)
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Figure 2: Divergent reactivity profile allowing sequential functionalization.

Safety & Handling
Warning: Alkyl halides, particularly chloromethyl pyridines, are potential alkylating agents and

lachrymators.

PPE: Double nitrile gloves, chemical splash goggles, and a lab coat are mandatory.

Inhalation: Handle strictly inside a fume hood. The compound may cause severe respiratory

irritation.

Skin Contact: Corrosive/Irritant. In case of contact, wash immediately with soap and water

for 15 minutes.

Neutralization: Quench excess alkylating agent with aqueous ammonia or sodium thiosulfate

before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. US5436344A - 3-bromo-5-chloro-pyridines used as intermediates in the synthesis of
azatetralones - Google Patents [patents.google.com]

To cite this document: BenchChem. [Technical Guide: 3-Bromo-6-(chloromethyl)-2-
methylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13022948/docs#technical-guide-3-bromo-6-
chloromethyl-2-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b13022948?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/US5436344A/en
https://patents.google.com/patent/US5436344A/en
https://www.benchchem.com/product/b13022948/docs#technical-guide-3-bromo-6-chloromethyl-2-methylpyridine
https://www.benchchem.com/product/b13022948/docs#technical-guide-3-bromo-6-chloromethyl-2-methylpyridine
https://www.benchchem.com/product/b13022948/docs#technical-guide-3-bromo-6-chloromethyl-2-methylpyridine
https://www.benchchem.com/product/b13022948/docs#technical-guide-3-bromo-6-chloromethyl-2-methylpyridine
https://www.benchchem.com/product/b13022948?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13022948?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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